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Compound of Interest

Compound Name: Albendazole sulfone-d7

Cat. No.: B12414037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Albendazole sulfone-d7, a deuterated

analog of Albendazole sulfone. The document details its molecular weight, the metabolic

pathway of its parent compound, and the experimental protocols for its characterization, with a

focus on mass spectrometry techniques.

Quantitative Data Summary
The molecular weights of Albendazole and its relevant metabolites are crucial for their

identification and quantification in metabolic studies. The incorporation of seven deuterium

atoms in Albendazole sulfone-d7 results in a predictable mass shift from its unlabeled

counterpart.

Compound Name Molecular Formula Molar Mass ( g/mol )

Albendazole C₁₂H₁₅N₃O₂S 265.33

Albendazole Sulfone C₁₂H₁₅N₃O₄S 297.33[1][2][3][4][5][6]

Albendazole Sulfone-d7 C₁₂H₈D₇N₃O₄S 304.37[7]

Metabolic Pathway of Albendazole
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Albendazole is a prodrug that undergoes extensive first-pass metabolism in the liver. It is

initially oxidized to the active metabolite, Albendazole sulfoxide, which is then further

metabolized to the inactive Albendazole sulfone.[8][9] This metabolic cascade is a key aspect

of its pharmacokinetic and pharmacodynamic profile.
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Sample Preparation

High-Resolution Mass Spectrometry (HRMS) Analysis

Data Analysis

Dissolve Standard in
Organic Solvent

Perform Serial Dilutions

Direct Infusion into HRMS

Acquire Full Scan Mass Spectra
(High Resolution)

Identify Monoisotopic Peak
of [M+H]+

Analyze Isotopic Distribution

Assess Isotopic Purity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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